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Compound of Interest

Compound Name: Cinnamtannin B1

Cat. No.: B1669054 Get Quote

Essential Safety and Handling Guide for
Cinnamtannin B1
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling of Cinnamtannin B1, a potent antioxidant and COX-2 inhibitor. The following

procedural guidance is designed to ensure the safe handling, use, and disposal of this

compound in a laboratory setting.

Hazard Identification and Safety Precautions
Cinnamtannin B1 is classified as harmful if swallowed and is very toxic to aquatic life with

long-lasting effects.[1] Standard laboratory safety protocols should be strictly followed.

Personal Protective Equipment (PPE)
To ensure the safety of laboratory personnel, the following personal protective equipment is

mandatory when handling Cinnamtannin B1:
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or other appropriate

material. Inspect gloves before

use.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Skin and Body Protection Laboratory coat Worn over personal clothing.

Respiratory Protection

Not generally required under

normal laboratory conditions

with adequate ventilation.

Use a NIOSH-approved

respirator if handling large

quantities or if there is a risk of

aerosolization.

Operational Plan: Handling and Storage
Engineering Controls

Ventilation: All work with Cinnamtannin B1 should be conducted in a well-ventilated

laboratory. A chemical fume hood is recommended, especially when handling the powder

form or preparing solutions.

Procedural Guidance for Handling
Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work

area by covering surfaces with absorbent, disposable bench paper.

Weighing: When weighing the solid compound, do so in a chemical fume hood or a

designated weighing enclosure to minimize inhalation of airborne particles.

Solution Preparation: Cinnamtannin B1 is a brown solid that is soluble in ethanol, methanol,

or a DMSO:water mixture.[2][3] When dissolving, add the solvent slowly to the solid to avoid

splashing.

General Handling:

Avoid contact with skin and eyes.
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Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.[1]

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Protect from light.[3]

For long-term stability, store at -20°C.[2]

Quantitative Safety Data
While a specific Occupational Exposure Limit (OEL) for Cinnamtannin B1 has not been

established, the following toxicity and activity data should be considered for risk assessment.

Data Point Value Reference

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)
[1]

Aquatic Toxicity
Category 1 (Very toxic to

aquatic life)
[1]

IC₅₀ (Lipid Peroxidation

Inhibition)
2.25 µM [4][5]

COX-2 Inhibition 19% at 10 µg/ml [4][5]

27% at 100 µg/ml [4][5]

86% at 1,000 µg/ml [4][5]

Disposal Plan
Cinnamtannin B1 and any contaminated materials must be disposed of as hazardous waste.

Waste Segregation and Collection
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Solid Waste: Collect all disposable materials that have come into contact with Cinnamtannin
B1 (e.g., gloves, bench paper, pipette tips) in a designated, clearly labeled hazardous waste

container.

Liquid Waste: Collect all solutions containing Cinnamtannin B1 in a separate, sealed, and

clearly labeled hazardous waste container.

Do not pour Cinnamtannin B1 solutions down the drain.[1]

Disposal Procedure
Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the

name "Cinnamtannin B1," and the approximate concentration and volume.

Storage of Waste: Store hazardous waste in a designated, secure area away from general

laboratory traffic until it can be collected by a licensed chemical waste disposal service.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a certified waste disposal contractor.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols and Signaling Pathways
Cinnamtannin B1 is known to be a potent antioxidant and a COX-2 inhibitor. Its biological

activity is linked to its ability to modulate signaling pathways involved in inflammation and

cellular responses to oxidative stress.

Cinnamtannin B1 Inhibition of the NF-κB Signaling
Pathway
Cinnamtannin B1 has been shown to inhibit the NF-κB signaling pathway, a key regulator of

inflammation.
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Cinnamtannin B1 Inhibition NF-κB Signaling Pathway
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Caption: Cinnamtannin B1 inhibits the NF-κB pathway.

Cinnamtannin B1 as a COX-2 Inhibitor
Cinnamtannin B1 also functions as a cyclooxygenase-2 (COX-2) inhibitor, which is a key

enzyme in the inflammatory response.
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Cinnamtannin B1 Action Arachidonic Acid Metabolism
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Caption: Cinnamtannin B1 inhibits the COX-2 enzyme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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